Cas no 56354-17-7 (1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride)

• Product Name: 1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride
• CAS No: 56354-17-7
• MF: C₂₀H₂₈ClNO₂
• MW: 349.894824981689
• CID: 5417140
• Update Time: 2025-10-16

1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(benzylamino)-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol:hydrochloride
• 1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride

• Inchi： 1S/C20H27NO2.ClH/c1-15(2)19-10-9-16(3)11-20(19)23-14-18(22)13-21-12-17-7-5-4-6-8-17;/h4-11,15,18,21-22H,12-14H2,1-3H3;1H
• InChI Key： MRPIIOMQLYKWQQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)C(O)COC1=CC(C)=CC=C1C(C)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride

Comprehensive Overview of 1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride (CAS No. 56354-17-7)

1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride (CAS No. 56354-17-7) is a chemically synthesized compound with a wide range of applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, has garnered significant attention due to its unique molecular structure and potential therapeutic properties. Researchers and industry professionals frequently search for information on its synthesis, mechanism of action, and applications in drug development, making it a topic of interest in modern scientific discourse.

The compound's structure features a benzylamino group attached to a propan-2-ol backbone, which is further modified with a 5-methyl-2-(propan-2-yl)phenoxy moiety. This intricate design contributes to its bioactivity and selectivity in interacting with biological targets. Recent studies have explored its potential as a modulator of cellular pathways, particularly in contexts related to inflammation and metabolic regulation. These findings align with current trends in precision medicine and targeted therapy, which dominate contemporary biomedical research.

From a technical perspective, the hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation in various research and development settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its structural integrity. These methods are critical for ensuring reproducibility in experiments, a key concern for scientists and regulatory bodies alike.

In the context of drug discovery, 1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride has been investigated for its potential to interact with G-protein-coupled receptors (GPCRs), a class of proteins that are pivotal in signal transduction and are frequent targets for therapeutic intervention. This aligns with the growing interest in GPCR-targeted therapies, which are a hot topic in pharmaceutical innovation. Additionally, its ADME (Absorption, Distribution, Metabolism, and Excretion) properties are under scrutiny to evaluate its suitability as a lead compound in preclinical studies.

Beyond its pharmaceutical applications, this compound is also of interest in material science and chemical synthesis. Its unique structure allows it to serve as a building block for more complex molecules, enabling researchers to explore novel chemical spaces. This versatility makes it a valuable asset in high-throughput screening and combinatorial chemistry, both of which are essential tools in modern drug development pipelines.

Environmental and safety considerations are also paramount when working with 1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride. Proper handling protocols, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP), are emphasized to mitigate any potential risks. These precautions are in line with the broader scientific community's focus on sustainable chemistry and laboratory safety, which are increasingly prioritized in research institutions worldwide.

In summary, 1-(benzylamino)-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol hydrochloride (CAS No. 56354-17-7) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications and ongoing research into its properties make it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to remain a subject of interest in both academic and industrial settings.